Cas no 6284-37-3 (2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol)

2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol structure
6284-37-3 structure
Product Name:2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol
CAS No:6284-37-3
MF:C11H16N6O4
MW:296.282541275024
CID:1647545
PubChem ID:222074
Update Time:2025-04-21

2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-diaminopurin-9-yl)-6-methyloxane-3,4,5-triol
    • (6R)-6-(2,6-diamino-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol
    • AC1Q4X89
    • AC1L5B9A
    • 9-(6-deoxyhexopyranosyl)-9h-purine-2,6-diamine
    • (6R)-6-(2,6-Diamino-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit
    • AR-1H5079
    • NSC7355
    • (6R)-6-(2,6-diamino-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol; AC1Q4X89; AC1L5B9A; 9-(6-deoxyhexopyranosyl)-9h-purine-2,6-diamine; (6R)-6-(2,6-Diamino-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit; AR-1H5079; NSC7355;
    • NSC-7355
    • DTXSID70278436
    • 6284-37-3
    • Inchi: 1S/C11H16N6O4/c1-3-5(18)6(19)7(20)10(21-3)17-2-14-4-8(12)15-11(13)16-9(4)17/h2-3,5-7,10,18-20H,1H3,(H4,12,13,15,16)
    • InChI Key: ZSMPROJUPCHKEF-UHFFFAOYSA-N
    • SMILES: O1C(C)C(C(C(C1N1C=NC2C(N)=NC(N)=NC1=2)O)O)O

Computed Properties

  • Exact Mass: 296.12348
  • Monoisotopic Mass: 296.12330301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • PSA: 165.56
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